Cas no 69178-39-8 (1,2-Cyclohexanedicarboxylicacid, 1-[2-[[(6-amino-1-oxohexyl)oxy]methyl]-2-(hydroxymethyl)butyl] ester)

• Product Name: 1,2-Cyclohexanedicarboxylicacid, 1-[2-[[(6-amino-1-oxohexyl)oxy]methyl]-2-(hydroxymethyl)butyl] ester
• CAS No: 69178-39-8
• MF: C₂₀H₃₅NO₇
• MW: 401.494406938553
• CID: 519300
• PubChem ID: 112142
• Update Time: 2025-04-19

1,2-Cyclohexanedicarboxylicacid, 1-[2-[[(6-amino-1-oxohexyl)oxy]methyl]-2-(hydroxymethyl)butyl] ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylicacid, 1-[2-[[(6-amino-1-oxohexyl)oxy]methyl]-2-(hydroxymethyl)butyl] ester
• [2-[[(6-amino-1-oxohexyl)oxy]methyl]-2-(hydroxymethyl)butyl] hydrogen cyclohexane-1,2-dicarboxylate
• (2-(((6-Amino-1-oxohexyl)oxy)methyl)-2-(hydroxymethyl)butyl) hydrogen cyclohexane-1,2-dicarboxylate
• 1,2-Cyclohexanedicarboxylic acid, 1-(2-(((6-amino-1-oxohexyl)oxy)methyl)-2-(hydroxymethyl)butyl) ester
• 1,2-Cyclohexanedicarboxylic acid, mono(2-(((6-amino-1-oxohexyl)oxy)methyl)-2-(hydroxymethyl)butyl) ester
• 2-{[2-{[(6-aminohexanoyl)oxy]methyl}-2-(hydroxymethyl)butoxy]carbonyl}cyclohexanecarboxylic acid
• NS00063363
• 69178-39-8
• EINECS 273-903-2
• [2-[[(6-Amino-1-oxohexyl)oxy]methyl]-2-(hydroxymethyl)butyl]hydrogen cyclohexane-1,2-dicarboxylate
• DTXSID30276115
• DTXSID00887651
• 1,2-Cyclohexanedicarboxylic acid, mono[2-[[(6-amino-1-oxohexyl)oxy]methyl]-2-(hydroxymethyl)butyl] ester
• 1,2-Cyclohexanedicarboxylic acid, 1-[2-[[(6-amino-1-oxohexyl)oxy]methyl]-2-(hydroxymethyl)butyl] ester

• Inchi： 1S/C20H35NO7/c1-2-20(12-22,13-27-17(23)10-4-3-7-11-21)14-28-19(26)16-9-6-5-8-15(16)18(24)25/h15-16,22H,2-14,21H2,1H3,(H,24,25)
• InChI Key： CPEPBVDDMUAZAA-UHFFFAOYSA-N
• SMILES： O(CC(CO)(COC(CCCCCN)=O)CC)C(C1CCCCC1C(=O)O)=O

Computed Properties

• Exact Mass: 401.24145
• Monoisotopic Mass: 401.241352
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136
• XLogP3: -0.8

Experimental Properties

• Density: 1.171
• Boiling Point: 531.3°C at 760 mmHg
• Flash Point: 275.1°C
• Refractive Index: 1.51
• PSA: 136.15